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Compound of Interest

Compound Name: 4-Methyl-4-nonanol

Cat. No.: B1265793

An In-Depth Technical Guide to 4-Methyl-4-nonanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Methyl-4-nonanol, its synthesis, and safety considerations. The information is
tailored for researchers, scientists, and professionals in drug development. Notably, there is a
significant lack of published data regarding the biological activity or potential therapeutic
applications of this compound.

Chemical and Physical Properties

4-Methyl-4-nonanol is a tertiary alcohol. Its fundamental properties are summarized below.
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Property Value Source
CAS Number 23418-38-4 [1][2][3]
Molecular Formula C10H220 [11[2][3]
Molecular Weight 158.28 g/mol [11[3]
IUPAC Name 4-methylnonan-4-ol [1]
Synonyms ;I:;:ZI methyl n-propyl 3]

Colorless to pale yellow clear
Appearance - .
liquid (estimated)

Solubilit Soluble in alcohol; sparingly
olubili
Y soluble in water.

Synthesis of 4-Methyl-4-nonanol

The most common and effective method for the synthesis of tertiary alcohols such as 4-Methyl-
4-nonanol is the Grignard reaction.[4][5] This involves the reaction of a ketone with a Grignard
reagent. For the synthesis of 4-Methyl-4-nonanol, one viable pathway is the reaction of 2-
nonanone with methylmagnesium bromide.

Representative Experimental Protocol: Grighard
Synthesis

Disclaimer: This is a representative protocol based on established chemical principles for
Grignard reactions and should be adapted and optimized as necessary. All procedures should
be carried out by trained personnel in a suitable laboratory environment.

Materials:
e Magnesium turnings
 lodine crystal (as initiator)

o Anhydrous diethyl ether
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Bromomethane (or a solution of methylmagnesium bromide in a suitable solvent)

2-Nonanone

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o Preparation of the Grignard Reagent:

[¢]

All glassware must be oven-dried to ensure anhydrous conditions.

o In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, add magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.

o Add a solution of bromomethane in anhydrous diethyl ether dropwise from the dropping
funnel. The reaction is initiated when the color of the iodine disappears and bubbling is
observed.

o Once the reaction has started, add the remaining bromomethane solution at a rate that
maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture for an additional 30-60 minutes
to ensure the complete formation of the Grignard reagent (methylmagnesium bromide).

¢ Reaction with 2-Nonanone:

[e]

Dissolve 2-nonanone in anhydrous diethyl ether and add it to the dropping funnel.

o

Cool the flask containing the Grignard reagent in an ice bath.

[¢]

Slowly add the 2-nonanone solution dropwise to the stirred Grignard reagent.
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o After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for at least one hour.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and carefully quench the reaction by slowly adding
a saturated aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the aqueous layer with diethyl ether.
o Combine the organic extracts and dry over anhydrous magnesium sulfate.

o Filter to remove the drying agent and concentrate the solvent under reduced pressure
using a rotary evaporator.

o The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram
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Step 1: Grignard Reagent Formation
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Caption: Workflow for the synthesis of 4-Methyl-4-nonanol via a Grignard reaction.

Biological Activity and Relevance in Drug

Development
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A thorough review of scientific literature and chemical databases reveals a lack of information
on the biological activity of 4-Methyl-4-nonanol. There are no published studies that describe
its interaction with biological systems, its mechanism of action, or any potential signaling
pathways it might modulate. Consequently, its application in drug development is not
documented. For professionals in this field, it is important to note that this compound is
currently a chemical of interest for its physical and chemical properties rather than for any
known pharmacological effects.

Safety and Handling

Based on aggregated GHS data, 4-Methyl-4-nonanol is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Measures:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Avoid contact with skin, eyes, and clothing.

Store in a tightly closed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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